Cas no 51864-45-0 (1H-Inden-2-amine,2,3-dihydro-N,N-dimethyl-)

• Product Name: 1H-Inden-2-amine,2,3-dihydro-N,N-dimethyl-
• CAS No: 51864-45-0
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 376274
• PubChem ID: 3016704
• Update Time: 2025-04-19

1H-Inden-2-amine,2,3-dihydro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-2-amine,2,3-dihydro-N,N-dimethyl-
• N,N-dimethyl-2,3-dihydro-1H-inden-2-amine
• N,N-dimethyl-2-aminoindane
• 1H-Inden-2-amine, 2,3-dihydro-N,N-dimethyl-
• N-(2,3-DIHYDRO-1H-INDEN-2-YL)-N,N-DIMETHYLAMINE
• N,N-Dimethyl-2-indanamine
• AKOS005172570
• DTXSID40199826
• Nndmai
• SCHEMBL2248107
• JHJKWSLLPQWCDF-UHFFFAOYSA-N
• 51864-45-0
• CHEMBL1193475

• Inchi： 1S/C11H15N/c1-12(2)11-7-9-5-3-4-6-10(9)8-11/h3-6,11H,7-8H2,1-2H3
• InChI Key： JHJKWSLLPQWCDF-UHFFFAOYSA-N
• SMILES： N(C)(C)C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 161.12055
• Monoisotopic Mass: 161.120449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 3.2

Experimental Properties

• Density: 1
• Boiling Point: 240.7°Cat760mmHg
• Flash Point: 90.7°C
• Refractive Index: 1.558
• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes